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Compound of Interest

Compound Name: Ethyl 3-(benzylamino)propanoate

Cat. No.: B105905 Get Quote

Ethyl 3-(benzylamino)propanoate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical and chemical

properties of Ethyl 3-(benzylamino)propanoate (CAS No. 23583-21-3). This versatile

compound serves as a key intermediate in the synthesis of various pharmaceutical agents and

agrochemicals.[1][2][3] This document outlines its chemical structure, physical characteristics,

spectroscopic data, and a representative synthesis protocol, offering valuable insights for

professionals in research and development.

Core Physical and Chemical Properties
Ethyl 3-(benzylamino)propanoate is a clear, colorless to almost colorless liquid at room

temperature. It is characterized by the presence of a secondary amine and an ester functional

group, which contribute to its reactivity and utility as a chemical building block.[3]

Table 1: Physicochemical Properties of Ethyl 3-(benzylamino)propanoate
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Property Value Source

Molecular Formula C₁₂H₁₇NO₂ [4][5]

Molecular Weight 207.27 g/mol [5][6]

CAS Number 23583-21-3 [2][4]

Appearance
Colorless to Almost Colorless

Liquid

Boiling Point

307.2 °C at 760 mmHg; 150 °C

at 0.2 mmHg; 135 °C at 2

mmHg

[4][7]

Density 1.017 g/mL at 25 °C [6]

Refractive Index (n20/D) 1.503 - 1.504 [4][6]

Flash Point 139.6 °C [4]

Vapor Pressure 0.000737 mmHg at 25°C [4]

LogP 2.12030 [4]

Storage Temperature -20°C or Refrigerated (0-10°C) [6]

Spectroscopic Data
The structure of Ethyl 3-(benzylamino)propanoate has been confirmed through various

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR)

spectroscopy, and Mass Spectrometry (MS).

Table 2: Spectroscopic Data for Ethyl 3-(benzylamino)propanoate
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Technique Data Highlights Source

¹H NMR (400 MHz, CDCl₃)

δ (ppm): 7.31, 7.23 (aromatic

protons); 4.12 (q, -OCH₂CH₃);

3.78 (s, -NCH₂Ph); 2.87 (t, -

NCH₂CH₂-); 2.50 (t, -

CH₂COO-); 1.23 (t, -

OCH₂CH₃)

[4][5]

¹³C NMR (in CDCl₃)

Peaks corresponding to

aromatic carbons, ester

carbonyl, and aliphatic carbons

are observed.

[4][5]

IR (liquid film)

Characteristic peaks for N-H,

C-H (aromatic and aliphatic),

C=O (ester), and C-N bonds

are present.

[4]

Mass Spectrometry (EI)

Molecular ion peak (M⁺) at m/z

207. Other significant

fragments include peaks at m/z

106 and 91 (tropylium ion).

[5]

Experimental Protocols
Synthesis of Ethyl 3-(benzylamino)propanoate
A general method for the synthesis of Ethyl 3-(benzylamino)propanoate involves the Michael

addition of benzylamine to ethyl acrylate.[2]

Materials:

Benzylamine

Ethyl acrylate

Acidic alumina (catalyst)
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Hexane

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine benzylamine (1.5 molar

equivalents) and ethyl acrylate (1.0 molar equivalent).

Add acidic alumina (e.g., 1 g per 5 mmol of ethyl acrylate) to the mixture.

Heat the reaction mixture to reflux with constant stirring.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Once the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove the alumina catalyst.

Wash the catalyst with a mixture of ethyl acetate and hexane.

Combine the filtrate and the washings and concentrate the solution using a rotary evaporator

to obtain the crude product.

Purification Protocol
The crude Ethyl 3-(benzylamino)propanoate can be purified by silica gel column

chromatography.[2]

Procedure:

Prepare a silica gel column using a slurry of silica gel in hexane.

Load the crude product onto the column.
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Elute the column with a solvent system of hexane and ethyl acetate. A typical gradient for

aromatic amine derivatives is starting with a higher ratio of hexane (e.g., 8:2 hexane:ethyl

acetate).[2]

Collect the fractions and analyze them by TLC to identify the fractions containing the pure

product.

Combine the pure fractions and remove the solvent under reduced pressure to yield purified

Ethyl 3-(benzylamino)propanoate.

Analytical Methods
Standard spectroscopic techniques are employed for the characterization of the final product.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded

on a spectrometer (e.g., 400 MHz) using deuterated chloroform (CDCl₃) as the solvent and

tetramethylsilane (TMS) as an internal standard.[4][5]

Infrared (IR) Spectroscopy: IR spectra are typically recorded on a neat sample using an FT-

IR spectrometer.[4]

Mass Spectrometry (MS): Mass spectra are obtained using an electron ionization (EI) mass

spectrometer.

Visualizing the Workflow
The synthesis and purification process can be visualized as a clear, logical workflow.

Synthesis Purification Analysis

Benzylamine +
Ethyl Acrylate +
Acidic Alumina

Reflux Cooling & Filtration Crude ProductConcentration
Silica Gel Column
Chromatography

(Hexane/Ethyl Acetate)
Pure Ethyl 3-(benzylamino)propanoate NMR, IR, MS

Click to download full resolution via product page
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Caption: Experimental workflow for the synthesis and purification of Ethyl 3-
(benzylamino)propanoate.

Applications and Reactivity
Ethyl 3-(benzylamino)propanoate is a valuable intermediate in organic synthesis. Its utility is

demonstrated in the preparation of more complex molecules for the pharmaceutical and

agrochemical industries.[1][3]

Pharmaceutical Synthesis: It is a key precursor for the synthesis of dipivaloyloxyphenyl

aminopropionate beta-agonist prodrugs, which have applications in treating conditions like

psoriasis.[1][2] It is also used in the synthesis of spiropiperidine-based orexin-2 receptor

(OX2R) antagonists.[2]

Agrochemical Synthesis: The compound serves as an intermediate in the production of

certain insecticides, such as in the preparation of N,N'-dithiobis(N-benzyl-β-alanine) diethyl

ester.[1][2]

Peptide Synthesis: It is suitable for use in solution-phase peptide synthesis.[6]

The reactivity of Ethyl 3-(benzylamino)propanoate is primarily centered around the

secondary amine and the ester functional groups, allowing for a variety of chemical

transformations.

Safety and Handling
Ethyl 3-(benzylamino)propanoate is classified as an irritant and is harmful if swallowed.[4]

Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust

mask, should be used when handling this compound.[6] It should be stored in a cool, dark

place, with some sources recommending refrigeration at -20°C or between 0-10°C.[6] It is also

noted to be heat-sensitive.[7]

This technical guide provides a comprehensive overview of Ethyl 3-
(benzylamino)propanoate, offering essential data and protocols for its synthesis,

characterization, and application in various fields of chemical research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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